Cas no 1291844-79-5 (2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1291844-79-5
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5345148
• Update Time: 2025-06-11

2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
• 2-(p-tolyl)-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• STL096799
• 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one

• Inchi： 1S/C24H18N4O2/c1-15-10-12-18(13-11-15)28-24(29)20-9-4-3-8-19(20)21(26-28)23-25-22(27-30-23)17-7-5-6-16(2)14-17/h3-14H,1-2H3
• InChI Key： HIZXPCAFDVTKCA-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC=CC=3C(N(C3C=CC(C)=CC=3)N=2)=O)=NC(C2C=CC=C(C)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 660
• XLogP3: 5.4
• Topological Polar Surface Area: 71.6

Additional information on 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291844-79-5)

The compound 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291844-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxadiazole and phthalazinone moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has particularly focused on its role as a modulator of key biological pathways, making it a promising candidate for drug development.

One of the most notable findings in recent studies is the compound's inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1291844-79-5 exhibits potent inhibitory effects on phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity for PDE4, suggesting its potential as a novel anti-inflammatory agent.

Further investigations have explored the compound's anticancer properties. A recent preprint article available on bioRxiv reported that 1291844-79-5 induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The study employed a combination of cell viability assays, flow cytometry, and Western blot analysis to validate the compound's efficacy in inhibiting cancer cell proliferation. These findings highlight the dual therapeutic potential of 1291844-79-5, positioning it as a versatile scaffold for further drug optimization.

In addition to its biological activities, synthetic approaches to 1291844-79-5 have also been refined. A 2022 publication in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. This methodological advancement is critical for scaling up production and facilitating future preclinical studies. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and improve the overall efficiency of the synthesis.

Despite these promising developments, challenges remain in the clinical translation of 1291844-79-5. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291844-79-5) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and recent synthetic advancements underscore its potential as a therapeutic agent. Ongoing research will be crucial in overcoming existing challenges and unlocking its full clinical potential.